Cas no 2492-97-9 (1,3,5-Triazin-2(1H)-one)

• Product Name: 1,3,5-Triazin-2(1H)-one
• CAS No: 2492-97-9
• MF: C₃H₃N₃O
• MW: 97.0754196643829
• CID: 238523
• PubChem ID: 13907883
• Update Time: 2025-04-19

1,3,5-Triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one
• 1H-1,3,5-triazin-2-one
• DTXSID70552309
• AKOS006351732
• hydroxy-s-triazine
• 1,3,5-triazinone
• 2492-97-9

• Inchi： 1S/C3H3N3O/c7-3-5-1-4-2-6-3/h1-2H,(H,4,5,6,7)
• InChI Key： OPOJRMTZHYUKLY-UHFFFAOYSA-N
• SMILES： O=C1N=CN=CN1

Computed Properties

• Exact Mass: 97.02769
• Monoisotopic Mass: 97.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.82